Cas no 85322-81-2 (2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS-)

• Product Name: 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS-
• CAS No: 85322-81-2
• MF: C₁₂H₈N₄O₄
• MW: 272.21632194519
• CID: 5735928
• Update Time: 2025-06-14

2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6,6'-(1,2-diazenediyl)bis-
• 2,2'-azopyridine-6,6'-dicarboxylic acid
• 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS-

• Inchi： 1S/C12H8N4O4/c17-11(18)7-3-1-5-9(13-7)15-16-10-6-2-4-8(14-10)12(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： VKSGYTOOYULWPC-UHFFFAOYSA-N
• SMILES： N(C1N=C(C(O)=O)C=CC=1)=NC1N=C(C(O)=O)C=CC=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 634.9±55.0 °C(Predicted)
• pka: 0.54±0.50(Predicted)

Additional information on 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS-

Comprehensive Overview of 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- (CAS No. 85322-81-2)

2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS-, identified by its CAS No. 85322-81-2, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique pyridine-carboxylic acid backbone and diazenyl linkage, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, featuring two pyridine rings connected by a diazenyl bridge, offers exceptional stability and reactivity, making it a valuable asset in modern chemistry.

In recent years, the demand for high-performance chemical intermediates like 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and industry professionals frequently search for eco-friendly alternatives to traditional reagents, and this compound's potential for low-toxicity applications aligns perfectly with these trends. Additionally, its role in coordination chemistry and catalyst design has made it a subject of interest in academic and industrial laboratories worldwide.

The synthesis of 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- typically involves multi-step organic reactions, including condensation and oxidation processes. Its purity and yield are critical factors, as they directly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry standards and regulatory requirements.

One of the most intriguing aspects of CAS No. 85322-81-2 is its potential in pharmaceutical research. The compound's ability to form stable metal complexes has led to investigations into its use as a chelating agent in drug delivery systems. Moreover, its structural similarity to biologically active molecules has prompted studies into its antimicrobial and antioxidant properties, though further research is needed to validate these applications.

From an industrial perspective, 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- is often utilized in the production of specialty polymers and dyes. Its incorporation into polymer matrices can enhance thermal stability and mechanical strength, making it suitable for high-performance coatings and adhesives. In the dye industry, its chromophoric properties contribute to the development of vibrant and long-lasting colorants for textiles and plastics.

Environmental considerations are also a key focus for users of this compound. With increasing regulatory pressure on chemical manufacturing, companies are seeking ways to minimize waste and reduce energy consumption during synthesis. 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- offers advantages in this regard, as its synthesis can be optimized for atom economy and reduced solvent use, aligning with circular economy principles.

In conclusion, 2-PYRIDINECARBOXYLIC ACID, 6,6'-(1,2-DIAZENEDIYL)BIS- (CAS No. 85322-81-2) represents a fascinating intersection of chemistry, materials science, and environmental sustainability. Its diverse applications, from pharmaceuticals to industrial materials, underscore its importance in modern science. As research continues to uncover new uses for this compound, its role in advancing green chemistry and innovative technologies is likely to expand, making it a compound to watch in the coming years.